Cas no 179616-91-2 (Benzo[b]thiophene-5-carboxaldehyde, 6-chloro-)

• Product Name: Benzo[b]thiophene-5-carboxaldehyde, 6-chloro-
• CAS No: 179616-91-2
• MF: C₉H₅ClOS
• MW: 196.653400182724
• CID: 5463270
• PubChem ID: 18691607
• Update Time: 2025-05-25

Benzo[b]thiophene-5-carboxaldehyde, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxaldehyde, 6-chloro-
• 6-chloro-1-benzothiophene-5-carbaldehyde
• Z1416165497

• Inchi： 1S/C9H5ClOS/c10-8-4-9-6(1-2-12-9)3-7(8)5-11/h1-5H
• InChI Key： FCOWENHBSUGMDM-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=CS2)C=C1C=O

Computed Properties

• Exact Mass: 195.9749636 g/mol
• Monoisotopic Mass: 195.9749636 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.65
• XLogP3: 3
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-5-carboxaldehyde, 6-chloro-

Comprehensive Overview of Benzo[b]thiophene-5-carboxaldehyde, 6-chloro- (CAS No. 179616-91-2)

Benzo[b]thiophene-5-carboxaldehyde, 6-chloro- (CAS No. 179616-91-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzo[b]thiophene family, a class of heterocyclic aromatic compounds known for their versatile applications in medicinal chemistry. The presence of a chloro substituent at the 6-position and a carboxaldehyde functional group at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for Benzo[b]thiophene derivatives has surged due to their potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring the 6-chloro-substituted variant for its unique electronic properties, which facilitate selective bond formation in complex molecular architectures. This aligns with the growing interest in green chemistry and sustainable synthesis methods, as the compound's structural features allow for efficient catalytic transformations.

The compound's CAS No. 179616-91-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of Benzo[b]thiophene-5-carboxaldehyde" and "applications of 6-chloro-substituted heterocycles," highlighting its interdisciplinary appeal. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize this compound, ensuring high purity for sensitive applications like bioconjugation or material science.

From an industrial perspective, Benzo[b]thiophene-5-carboxaldehyde, 6-chloro- is often discussed in the context of high-value fine chemicals. Its role in synthesizing fluorescent dyes and electronic materials has garnered attention, especially with the rise of organic light-emitting diodes (OLEDs). The compound's ability to act as a building block for π-conjugated systems makes it a candidate for next-generation optoelectronic devices, a topic trending in nanotechnology forums.

Safety and handling protocols for this compound emphasize standard laboratory practices, as it is not classified under hazardous categories. However, its chloro moiety warrants careful consideration in waste management to align with environmental regulations. This aspect is frequently addressed in ESG (Environmental, Social, and Governance)-focused discussions within the chemical industry.

In summary, Benzo[b]thiophene-5-carboxaldehyde, 6-chloro- (CAS No. 179616-91-2) represents a critical intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and research-driven demand position it as a compound of enduring scientific and commercial significance.